3-(2-Chloro-6-fluorobenzyl)-5-[(5-methyl-2-furyl)methylene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H11ClFNO3S
• Molecular Weight: 351.8 g/mol
• IUPAC Name: (5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(5-methylfuran-2-yl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H11ClFNO3S/c1-9-5-6-10(22-9)7-14-15(20)19(16(21)23-14)8-11-12(17)3-2-4-13(11)18/h2-7H,8H2,1H3/b14-7+
• InChI Key: IJCVDMGFJWMKTR-VGOFMYFVSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C/2\C(=O)N(C(=O)S2)CC3=C(C=CC=C3Cl)F
• SMILES: CC1=CC=C(O1)C=C2C(=O)N(C(=O)S2)CC3=C(C=CC=C3Cl)F

Description

3-(2-Chloro-6-fluorobenzyl)-5-[(5-methyl-2-furyl)methylene]-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as "CFMT" and has been extensively studied for its therapeutic properties.

Mechanism of Action

The mechanism of action of CFMT is not yet fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
CFMT has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. CFMT has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

CFMT has several advantages for use in lab experiments. It is readily available and relatively easy to synthesize. It also has a low toxicity profile, making it safe for use in cell culture and animal studies. However, CFMT has some limitations, including its poor solubility in water and low bioavailability.

Future Directions

There are several future directions for research on CFMT. One area of interest is the development of more effective methods for synthesizing CFMT. Another area of focus is the investigation of the mechanisms of action of CFMT in cancer cells. Additionally, further studies are needed to determine the optimal dosing and delivery methods for CFMT in cancer therapy. Finally, the potential use of CFMT in other areas, such as neurodegenerative diseases and cardiovascular disorders, should be explored.

Synthesis Methods

CFMT can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 2-chloro-6-fluorobenzaldehyde and 5-methyl-2-furancarboxaldehyde with thiosemicarbazide in the presence of a base. The resulting product is then cyclized to obtain CFMT.

Scientific Research Applications

CFMT has been found to have a wide range of potential applications in scientific research. It has been extensively studied for its therapeutic properties, particularly in the treatment of cancer. CFMT has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.